Cas no 442556-80-1 (4-(dibutylsulfamoyl)-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-(dibutylsulfamoyl)-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide
• CAS No: 442556-80-1
• MF: C₂₄H₃₀N₄O₄S₂
• MW: 502.649403095245
• CID: 5778974
• PubChem ID: 4564709
• Update Time: 2025-06-07

4-(dibutylsulfamoyl)-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• SR-01000497148-1
• N-(6-acetamido-1,3-benzothiazol-2-yl)-4-(dibutylsulfamoyl)benzamide
• 4-(dibutylsulfamoyl)-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide
• 442556-80-1
• SR-01000497148
• AKOS024603111
• F1122-0189
• N-(6-acetamidobenzo[d]thiazol-2-yl)-4-(N,N-dibutylsulfamoyl)benzamide
• Benzamide, N-[6-(acetylamino)-2-benzothiazolyl]-4-[(dibutylamino)sulfonyl]-

• Inchi： 1S/C24H30N4O4S2/c1-4-6-14-28(15-7-5-2)34(31,32)20-11-8-18(9-12-20)23(30)27-24-26-21-13-10-19(25-17(3)29)16-22(21)33-24/h8-13,16H,4-7,14-15H2,1-3H3,(H,25,29)(H,26,27,30)
• InChI Key： RVQDIYDKSHFMMB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC3C=CC(=CC=3S2)NC(C)=O)=O)=CC=1)(N(CCCC)CCCC)(=O)=O

Computed Properties

• Exact Mass: 502.17084780g/mol
• Monoisotopic Mass: 502.17084780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• pka: 8.29±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(dibutylsulfamoyl)-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide

Comprehensive Overview of 4-(Dibutylsulfamoyl)-N-(6-Acetamido-1,3-Benzothiazol-2-yl)Benzamide (CAS No. 442556-80-1)

4-(Dibutylsulfamoyl)-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide is a specialized organic compound with a unique molecular structure that combines a benzothiazole core with a sulfamoylbenzamide moiety. This compound, identified by its CAS No. 442556-80-1, has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in targeted therapies. The presence of both acetamido and dibutylsulfamoyl functional groups enhances its binding affinity to specific biological targets, making it a subject of interest for drug discovery.

In recent years, the demand for highly specific small-molecule inhibitors has surged, driven by advancements in precision medicine. Researchers are increasingly exploring compounds like 4-(dibutylsulfamoyl)-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide for their ability to modulate enzyme activity or protein-protein interactions. This aligns with the growing trend of personalized therapeutics, where compounds with tailored functionalities are designed to address unmet medical needs. The compound's benzothiazole scaffold, in particular, is known for its versatility in medicinal chemistry, often associated with anti-inflammatory and anticancer properties.

From a synthetic chemistry perspective, the preparation of CAS No. 442556-80-1 involves multi-step organic reactions, including amide coupling and sulfonylation. These processes require precise control over reaction conditions to ensure high yield and purity. The compound's structural complexity also makes it a valuable intermediate for further derivatization, enabling the creation of novel analogs with enhanced bioactivity. This aspect is particularly relevant in the context of fragment-based drug design, where researchers aim to optimize lead compounds for improved pharmacokinetic profiles.

The 6-acetamido-1,3-benzothiazol-2-yl moiety in this compound is noteworthy for its electron-rich aromatic system, which contributes to its hydrogen-bonding capacity and π-stacking interactions. These features are critical for achieving selective binding to biological targets, a key consideration in the development of next-generation therapeutics. Additionally, the dibutylsulfamoyl group introduces steric and electronic effects that can influence the compound's solubility and membrane permeability, factors that are often discussed in ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

In the realm of computational chemistry, 4-(dibutylsulfamoyl)-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide has been the subject of molecular docking simulations to predict its interactions with various protein targets. Such studies are instrumental in identifying potential therapeutic applications, ranging from neurological disorders to metabolic diseases. The compound's multi-target potential is a hot topic in drug discovery, as it aligns with the shift toward polypharmacology—a strategy that aims to address complex diseases by targeting multiple pathways simultaneously.

Another area of interest is the compound's potential role in biomarker development. The benzothiazole core is known to exhibit fluorescence properties, which could be leveraged in diagnostic assays or imaging techniques. This opens up possibilities for its use in theranostics, an emerging field that combines therapy and diagnostics. As the scientific community continues to explore the boundaries of precision medicine, compounds like CAS No. 442556-80-1 are likely to play a pivotal role in bridging the gap between laboratory research and clinical applications.

In summary, 4-(dibutylsulfamoyl)-N-(6-acetamido-1,3-benzothiazol-2-yl)benzamide represents a fascinating intersection of medicinal chemistry, drug discovery, and biomolecular engineering. Its unique structural features and versatile applications make it a compelling subject for ongoing research. Whether in the context of small-molecule therapeutics or diagnostic tools, this compound exemplifies the innovative approaches driving modern science forward.